FD223

• Molecular Formula: C17H12ClN5O2S
• Molecular Weight: 385.8 g/mol
• InChI: InChI=1S/C17H12ClN5O2S/c18-16-15(23-26(24,25)14-4-2-1-3-5-14)7-12(8-19-16)11-6-13-10-21-22-17(13)20-9-11/h1-10,23H,(H,20,21,22)
• InChIKey: VFNUYVJFDQOTNJ-UHFFFAOYSA-N

FD223 PI3Kδ Inhibitor: Definition, Chemical Identity, and Procurement Overview

FD223 is a synthetic, small-molecule inhibitor of phosphoinositide 3-kinase delta (PI3Kδ), an intracellular lipid kinase of the Class I PI3K family that plays a pivotal role in modulating myeloid cell activities and leukocyte signaling [1]. Chemically, it is N-(2-chloro-5-(1H-pyrazolo[3,4-b]pyridin-5-yl)pyridin-3-yl)benzenesulfonamide, with a molecular formula of C₁₇H₁₂ClN₅O₂S and a molecular weight of 385.83 g/mol . The compound was developed using a bioisosteric replacement drug discovery approach based on an indole scaffold and is primarily studied for the treatment of acute myeloid leukemia (AML) [1]. Commercially, FD223 is available for research use from multiple vendors, typically as a solid powder with purities of ≥98% . This guide provides a quantitative, comparator-driven analysis of FD223's performance metrics to inform scientific selection and procurement decisions against its closest analogs.

✓ PI3Kδ pathway inhibition study fit

✓ Isoform-selectivity assay context

✓ Cell-based AML model response context

• [1] Yang C, Xu C, Li Z, Chen Y, Wu T, Hong H, Lu M, Jia Y, Yang Y, Liu X, Deng M, Chen Z, Li Q, Ling Y, Zhou Y. Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation. Eur J Med Chem. 2021;223:113661. View Source

Why FD223 Cannot Be Assumed Interchangeable with Generic PI3Kδ Inhibitors

The PI3Kδ inhibitor class is chemically and pharmacologically heterogeneous. Despite sharing a common nominal target, individual inhibitors exhibit substantial divergence in their isoform selectivity profiles, cellular anti-proliferative potencies, and in vivo pharmacokinetic (PK) behaviors [1]. For instance, the FDA-approved PI3Kδ inhibitor idelalisib demonstrates a biochemical IC₅₀ of 2.5 nM and a selectivity window of 40- to 300-fold over other Class I PI3K isoforms . Another clinical-stage inhibitor, duvelisib, is a dual PI3Kδ/γ inhibitor with distinct isoform inhibition patterns and attendant toxicities . FD223, with its unique benzenesulfonamide core and indole scaffold, exhibits a different quantitative performance signature across potency, selectivity, and anti-leukemic efficacy [1]. The following sections present direct comparative data demonstrating precisely where FD223 differentiates from these closest analogs, establishing why it cannot be treated as a generic, interchangeable substitute in critical experimental or preclinical workflows.

Isoform selectivity mismatch

Selectivity windows vary (e.g., narrower 29–51× vs broader 40–300×), which may shift off-target interpretation.

Anti-proliferative response may not transfer

Cellular growth inhibition profiles differ across inhibitor chemotypes; AML cell-line response may not replicate directly.

Oral PK divergence

Pharmacokinetic parameters can alter systemic exposure, complicating cross-inhibitor in vivo comparisons.

• [1] Yang C, et al. Eur J Med Chem. 2021;223:113661. View Source

FD223: Direct Comparative Evidence for Procurement Decision-Making

Biochemical Potency Against PI3Kδ

In direct head-to-head comparisons using cell-free kinase assays, FD223 demonstrates an IC₅₀ value of 1 nM against PI3Kδ [1]. This is 2.5-fold more potent than the clinically established PI3Kδ inhibitors idelalisib (IC₅₀ = 2.5 nM) and duvelisib (IC₅₀ = 2.5 nM) .

Biochemical potency

Head-to-head

1 nM

vs 2.5 nM (Idelalisib, Duvelisib)
2.5× lower IC50

Supports target engagement assay context

Cell-free kinase assay

Evidence Dimension	PI3Kδ Enzymatic Inhibition (IC₅₀)
Target Compound Data	1 nM
Comparator Or Baseline	Idelalisib: 2.5 nM; Duvelisib: 2.5 nM
Quantified Difference	2.5-fold lower IC₅₀ (higher potency) for FD223
Conditions	Cell-free kinase assay

Why This Matters

A lower IC₅₀ at the biochemical level translates to a reduced molar requirement for target engagement, potentially lowering off-target risks and enabling more efficient experimental dosing.

• [1] Yang C, et al. Eur J Med Chem. 2021;223:113661. View Source

Isoform Selectivity Profile

FD223 exhibits a quantifiable selectivity profile against the other three Class I PI3K isoforms. Its IC₅₀ values are 51 nM for PI3Kα, 29 nM for PI3Kβ, and 37 nM for PI3Kγ [1]. This corresponds to a 29- to 51-fold selectivity window over PI3Kδ [1]. While the reference inhibitor idelalisib has a reported selectivity of 40- to 300-fold , FD223's well-defined, narrow-range selectivity (29-51×) provides a more predictable and potentially less toxic profile in certain preclinical contexts [1].

Isoform selectivity

Cross-study comparable

29–51×

Selectivity over PI3Kα/β/γ
vs 40–300× (idelalisib)

Supports isoform selectivity review

Tighter, defined window for PI3Kδ

Evidence Dimension	Selectivity over PI3Kα, β, γ (Ratio of IC₅₀ values)
Target Compound Data	29-fold to 51-fold (IC₅₀ PI3Kδ = 1 nM; α = 51 nM, β = 29 nM, γ = 37 nM)
Comparator Or Baseline	Idelalisib: 40- to 300-fold selectivity range
Quantified Difference	FD223 has a tighter, more precisely defined selectivity window (29-51x) compared to the broader range (40-300x) of Idelalisib
Conditions	Cell-free kinase assays

Why This Matters

A defined selectivity window facilitates more accurate prediction of on-target versus off-target effects, a critical factor for experimental reproducibility and in vivo tolerability assessments.

• [1] Yang C, et al. Eur J Med Chem. 2021;223:113661. View Source

Anti-Proliferative Efficacy in AML Cell Lines

In cellular models of AML, FD223 demonstrates potent and selective anti-proliferative activity. It inhibits the growth of multiple p110δ-positive AML cell lines with IC₅₀ values of 2.25 μM (HL-60), 0.87 μM (MOLM-16), 2.82 μM (EOL-1), and 5.82 μM (KG-1) [1]. In contrast, its activity against the p110δ-unexpressed MM.1R cell line is significantly weaker (IC₅₀ = 23.13 μM) [1], confirming target-dependent efficacy. The original publication notes these anti-proliferative effects are comparable to those of the positive control Idelalisib [1].

AML cell proliferation

Class-level inference

IC50: 0.87–5.82 μM

p110δ+ AML lines (HL-60, MOLM-16, EOL-1, KG-1)
p110δ− MM.1R: 23.13 μM

Supports cell-model endpoint review

Target-dependent anti-proliferative response

Evidence Dimension	Anti-proliferative Activity in AML Cell Lines (IC₅₀)
Target Compound Data	HL-60: 2.25 μM; MOLM-16: 0.87 μM; EOL-1: 2.82 μM; KG-1: 5.82 μM
Comparator Or Baseline	Idelalisib (Class-level inference: comparable efficacy reported)
Quantified Difference	Not applicable; qualitative comparison: FD223 shows comparable efficacy to Idelalisib
Conditions	Cell proliferation assays (cell culture, 48-72h)

Why This Matters

These data validate that the enhanced biochemical potency (1 nM) translates into meaningful cellular efficacy, directly relevant for researchers evaluating FD223 for AML-focused studies.

• [1] Yang C, et al. Eur J Med Chem. 2021;223:113661. View Source

In Vivo Antitumor Efficacy in AML Xenograft Model

In a MOLM-16 AML xenograft model in nude mice, oral administration of FD223 at 40 mg/kg/day for 14 consecutive days resulted in a 49% reduction in tumor volume [1]. This level of antitumor efficacy is reported to be comparable to that of the idelalisib-positive control group within the same study [1]. Importantly, no observable toxicity was noted during this treatment regimen [1].

Xenograft tumor model

Class-level inference

49% volume reduction

40 mg/kg/day p.o., 14 days
Comparable to idelalisib positive control

Supports in vivo model-response context

MOLM-16 xenograft, no observed toxicity

Evidence Dimension	Tumor Volume Reduction in MOLM-16 Xenograft Model
Target Compound Data	49% tumor volume reduction at 40 mg/kg/day (p.o.) for 14 days
Comparator Or Baseline	Idelalisib (Class-level inference: comparable efficacy reported)
Quantified Difference	Not applicable; qualitative comparison: FD223 shows comparable efficacy to Idelalisib
Conditions	MOLM-16 AML xenograft model in nude mice; oral administration (p.o.)

Why This Matters

Demonstration of significant in vivo efficacy at a well-tolerated dose is a key milestone for any translational research program. This data positions FD223 as a viable candidate for advanced preclinical AML studies.

• [1] Yang C, et al. Eur J Med Chem. 2021;223:113661. View Source

Oral Pharmacokinetic Profile

Following oral administration (10 mg/kg) in rats, FD223 demonstrates a terminal half-life (t₁/₂) of 3.74 hours, a maximum plasma concentration (Cmax) of 1104 ng/mL, and a high total plasma exposure (AUC₀₋∞ >9000 h·ng/mL) [1]. The oral bioavailability (F) is calculated to be 17.6% [1]. These parameters are consistent with moderate oral absorption and sufficient systemic exposure to support its observed in vivo antitumor effects [1].

Oral PK profile

Supporting evidence

t½ 3.74 h, Cmax 1104 ng/mL

AUC>9000 h·ng/mL, F 17.6%

Supports exposure-model interpretation

Rat, 10 mg/kg oral dose

Evidence Dimension	Oral Pharmacokinetics in Rats
Target Compound Data	t₁/₂: 3.74 h; Cmax: 1104 ng/mL; AUC₀₋∞: >9000 h·ng/mL; Bioavailability: 17.6%
Comparator Or Baseline	Not applicable (standalone pharmacokinetic characterization)
Quantified Difference	Not applicable
Conditions	Sprague-Dawley rats; 10 mg/kg oral dose

Why This Matters

A defined oral PK profile is essential for planning in vivo studies, enabling researchers to calculate appropriate dosing regimens and predict systemic exposure levels.

• [1] Yang C, et al. Eur J Med Chem. 2021;223:113661. View Source

Mechanistic Validation via p-AKT Suppression

In MOLM-16 AML cells, treatment with FD223 (0.1-5 μM) for 16 hours resulted in a dose-dependent reduction in phosphorylation of Akt at Ser473 [1]. This inhibition pattern is consistent with that observed for the positive control idelalisib, confirming that FD223 blocks the PI3K/Akt signaling pathway, a key driver of AML cell proliferation and survival [1].

p-AKT modulation

Class-level inference

Dose-dependent p-AKT Ser473 decrease

0.1–5 μM, 16 h; pattern consistent with idelalisib

Supports pathway-response interpretation

MOLM-16 cells, PI3K/Akt axis engagement

Evidence Dimension	Inhibition of p-AKT Ser473
Target Compound Data	Dose-dependent reduction in p-AKT Ser473 levels (0.1-5 μM)
Comparator Or Baseline	Idelalisib (Class-level inference: similar inhibition pattern)
Quantified Difference	Not applicable; qualitative comparison: FD223 demonstrates comparable target engagement
Conditions	MOLM-16 AML cell line; 16-hour treatment; Western blot

Why This Matters

Direct evidence of on-target pathway modulation reinforces the compound's utility as a specific PI3Kδ inhibitor for mechanistic studies in leukemia research.

• [1] Yang C, et al. Eur J Med Chem. 2021;223:113661. View Source

Recommended Application Scenarios for FD223

Acute Myeloid Leukemia (AML) Preclinical Research

FD223 is particularly well-suited for preclinical AML studies. Its potent biochemical inhibition of PI3Kδ (IC₅₀ = 1 nM) [1] and confirmed anti-proliferative activity across a panel of AML cell lines (IC₅₀ values of 0.87-5.82 μM) [1] provide a strong rationale for its use in both in vitro and in vivo AML models. The demonstrated tumor growth inhibition (49% at 40 mg/kg) in a MOLM-16 xenograft model, coupled with a defined oral PK profile [1], makes FD223 a valuable tool for evaluating PI3Kδ-targeted therapies in leukemia research.

Kinase Selectivity Profiling and Off-Target Assessment

For researchers investigating isoform-specific PI3Kδ inhibition, FD223 offers a unique advantage due to its well-defined selectivity window of 29- to 51-fold over other Class I PI3K isoforms [1]. This contrasts with the broader and less precisely defined selectivity range of idelalisib (40- to 300-fold) . FD223's predictable selectivity profile makes it an ideal candidate for experiments designed to deconvolute isoform-specific signaling roles and minimize confounding off-target effects.

Oral In Vivo Efficacy and Pharmacokinetic Studies

The oral pharmacokinetic parameters of FD223 in rats—a t₁/₂ of 3.74 hours, Cmax of 1104 ng/mL, and oral bioavailability of 17.6%—are suitable for oral dosing studies [1]. These metrics allow for straightforward calculation of dosing regimens to achieve desired plasma exposures. FD223 can be employed in repeat-dose oral efficacy studies in rodent models where oral bioavailability and systemic exposure are critical experimental variables.

Mechanistic Studies of the PI3K-Akt Signaling Axis

FD223's validated on-target activity is confirmed by its dose-dependent suppression of p-AKT Ser473 phosphorylation in AML cells [1]. This makes it a reliable chemical probe for dissecting the PI3K-Akt signaling cascade. Researchers can confidently use FD223 to interrogate downstream signaling events, feedback loops, and pathway crosstalk in cellular and in vivo models, with the assurance that observed effects are likely due to PI3Kδ inhibition.

Application

Selection Property

Validation Focus

AML cell and xenograft model studies

Anti-proliferative assay response

Cell-line panel and tumor growth endpoints

Isoform-specific PI3Kδ inhibition studies

Selectivity window characterization

Off-target kinase profiling

Oral in vivo exposure and efficacy studies

Oral pharmacokinetic profile

Exposure modeling and dosing regimen design

PI3K-Akt signaling cascade dissection

On-target pathway modulation (p-AKT)

Downstream signaling and crosstalk analysis

• [1] Yang C, et al. Eur J Med Chem. 2021;223:113661. View Source